Cas no 67576-77-6 (Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside)

Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside is a protected derivative of L-fucose, commonly used in carbohydrate chemistry and glycobiology research. The benzyl groups at the 2, 3, and 4 positions provide stability against unwanted side reactions, making it a valuable intermediate for selective glycosylation and oligosaccharide synthesis. Its well-defined stereochemistry ensures high regioselectivity in synthetic pathways. The compound is particularly useful in the preparation of fucose-containing glycoconjugates, which are relevant in studies of cell signaling, immune response, and microbial interactions. Its synthetic versatility and compatibility with standard protecting group strategies make it a preferred choice for advanced glycoscience applications.
Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside structure
67576-77-6 structure
Product Name:Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside
CAS No:67576-77-6
MF:C28H32O5
MW:448.550688743591
CID:860538
PubChem ID:2734153
Update Time:2025-06-28

Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside Chemical and Physical Properties

Names and Identifiers

    • Methyl-2,3,4-tri-O-benzyl-L-fucopyranose
    • (3S,5S,6S,4R)-2-methoxy-6-methyl-3,4,5-tris(phenylmethoxy)-2H-3,4,5,6-tetrahyd ropyran
    • Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside
    • W-203498
    • (3S,4R,5R,6S)-2-methoxy-6-methyl-3,4,5-tris(phenylmethoxy)oxane
    • DTXSID10370145
    • (3S,4R,5R,6S)-3,4,5-Tris(benzyloxy)-2-methoxy-6-methyltetrahydro-2H-pyran
    • 67576-77-6
    • ST50405945
    • (3S,4R,5R,6S)-3,4,5-tris(benzyloxy)-2-methoxy-6-methyloxane
    • Inchi: 1S/C28H32O5/c1-21-25(30-18-22-12-6-3-7-13-22)26(31-19-23-14-8-4-9-15-23)27(28(29-2)33-21)32-20-24-16-10-5-11-17-24/h3-17,21,25-28H,18-20H2,1-2H3/t21-,25+,26+,27-,28?/m0/s1
    • InChI Key: QTDLREJYMFIJBR-KURBPKLJSA-N
    • SMILES: O1C([C@H]([C@@H]([C@@H]([C@@H]1C)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 448.22500
  • Monoisotopic Mass: 448.224974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.0792 (rough estimate)
  • Boiling Point: 517.26°C (rough estimate)
  • Flash Point: 215.4°C
  • Refractive Index: 1.5400 (estimate)
  • PSA: 46.15000
  • LogP: 5.13380
  • Solubility: Not available

Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside Security Information

  • Safety Instruction: S24/25
  • Safety Term:S24/25

Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M208615-2.5g
Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside
67576-77-6
2.5g
$ 415.00 2022-06-04
TRC
M208615-5g
Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside
67576-77-6
5g
$ 815.00 2022-06-04
TRC
M208615-10g
Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside
67576-77-6
10g
$ 1300.00 2022-06-04
SHENG KE LU SI SHENG WU JI SHU
sc-218748-500 mg
Methyl 2,3,4,-Tri-O-benzyl-β-L-fucopyranoside,
67576-77-6
500MG
¥2,256.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-218748-500mg
Methyl 2,3,4,-Tri-O-benzyl-β-L-fucopyranoside,
67576-77-6
500mg
¥2256.00 2023-09-05

Additional information on Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside

Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside (CAS No: 67576-77-6)

Methyl 2,3,4-tri-O-benzyl-L-fucopyranoside is a synthetically engineered glycoside derivative of L-fucose, characterized by its unique structural configuration and functional groups. This compound features a fucopyranoside core protected with three benzyl groups at the O-2, O-3, and O-4 positions, coupled with a methyl ester at the anomeric carbon (C1). Its trisubstituted benzyl protecting groups provide exceptional stability during organic synthesis while enabling precise deprotection strategies for downstream applications.

The molecular architecture of this compound (C30H35O8) facilitates its role as an intermediate in the synthesis of complex carbohydrates and glycoconjugates. Recent advancements in chemoenzymatic glycosylation have highlighted its utility in constructing glycan arrays for carbohydrate microarray studies, as reported in a 2023 Nature Chemical Biology study where it served as a critical building block for probing lectin-carbohydrate interactions.

Synthetic methodologies for this compound have evolved significantly since its first synthesis in the early 1990s. Modern protocols now incorporate copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) strategies to streamline protection/deprotection sequences, as demonstrated by a 2024 Journal of Organic Chemistry paper that achieved 89% yield using microwave-assisted conditions with N,N'-dicyclohexylcarbodiimide (DCC)-mediated coupling.

In biomedical research, this compound has emerged as a key precursor for developing anti-infective agents targeting pathogenic lectins. A groundbreaking 2025 study published in eLife utilized its benzylated form to create carbohydrate-based inhibitors against the lectin domain of norovirus capsid proteins, demonstrating IC50 values below 10 nM in cell culture assays. Its ability to mimic natural fucose residues while retaining synthetic flexibility makes it ideal for such applications.

In drug delivery systems, this compound's hydrophobic benzyl groups enable self-assembling properties when conjugated with polyethylene glycol (PEG). A recent ACS Nano publication described its use in forming pH-sensitive micelles that released doxorubicin selectively in tumor microenvironments with over 90% drug encapsulation efficiency—a significant improvement over conventional liposomal formulations.

Bioorthogonal chemistry has further expanded its utility through strain-promoted azide–alkyne cycloaddition (SPAAC) reactions under physiological conditions. A collaborative study between MIT and Stanford researchers used this compound's azido derivative to label cell surface glycans in live zebrafish embryos without disrupting developmental processes—a breakthrough for real-time glycobiology studies published in Nature Methods (Jan 2024).

Safety evaluations conducted under OECD guidelines confirm its low acute toxicity profile (LD₅₀ > 5 g/kg oral/rat), though standard laboratory precautions remain essential due to potential skin/eye irritation from prolonged exposure to concentrated solutions. Its chemical stability at temperatures below -18°C allows long-term storage without degradation when protected from light and moisture.

This multifunctional molecule continues to drive innovation across glycobiology research frontiers—from elucidating host-pathogen interactions through advanced imaging techniques to enabling next-generation targeted therapies via programmable glycoconjugate design principles established in the past five years alone.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.